Cas no 492444-06-1 (Methyl 6-fluoro-2,3-dihydroxybenzoate)
492444-06-1 structure
Product Name:Methyl 6-fluoro-2,3-dihydroxybenzoate
CAS No:492444-06-1
MF:C8H7FO4
MW:186.137186288834
CID:2653509
PubChem ID:17980563
Update Time:2025-04-21
Methyl 6-fluoro-2,3-dihydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 6-fluoro-2,3-dihydroxy-, methyl ester
- 492444-06-1
- SCHEMBL4497012
- DTXSID601221534
- methyl 6-fluoro-2,3-dihydroxybenzoate
- Methyl 6-fluoro-2,3-dihydroxybenzoate
-
- Inchi： 1S/C8H7FO4/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,10-11H,1H3
- InChI Key： ATKNMUYEXNLVQT-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=C1C(=O)OC)O)O
Computed Properties
- Exact Mass: 186.03283686g/mol
- Monoisotopic Mass: 186.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.8Ų
Methyl 6-fluoro-2,3-dihydroxybenzoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
492444-06-1 (Methyl 6-fluoro-2,3-dihydroxybenzoate) Related Products
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